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Application Notes

Dibutyl sulphoxide (DBSO) has demonstrated significant potential as a selective extractant in
the field of hydrometallurgy, particularly for the separation of precious metals. Its application is
most prominently noted in the solvent extraction of palladium(ll) from acidic chloride solutions,
where it exhibits high efficiency and selectivity, allowing for a clean separation from other
platinum group metals, notably platinum(1V).

The extraction mechanism of palladium(ll) with DBSO is dependent on the concentration of
hydrochloric acid in the aqueous phase. At lower acid concentrations, DBSO acts as a neutral
ligand, directly coordinating with the palladium species. This selective interaction forms a
metal-organic complex that is soluble in the organic phase, typically kerosene. Conversely, the
extraction of platinum(lV) is favored at higher acid concentrations. This differential behavior is
the cornerstone of the highly effective separation of these two valuable metals.

The process is reversible, and palladium can be efficiently recovered from the loaded organic
phase through a stripping process. An agueous solution of ammonia and ammonium chloride
has been shown to be an effective stripping agent, achieving near-quantitative recovery of the
palladium. The high separation coefficient for palladium over platinum underscores the practical
utility of DBSO in refining processes where high-purity metals are required.
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Quantitative Data Summary

The following tables summarize the key quantitative data for the extraction and separation of
Palladium(ll) and Platinum(IV) using Dibutyl Sulphoxide (DBSO) in kerosene.

Table 1. Optimal Conditions for the Separation of Pd(ll) and Pt(IV)

Parameter Optimal Range/Value
DBSO Concentration 0.6 — 1.2 mol/dm3
Organic/Aqueous (O/A) Phase Ratio 0.6-1.0

H* Concentration of Aqueous Phase 1.0 - 1.5 mol/dm3
Contact Time 5 minutes

Table 2: Extraction and Separation Performance

Parameter Value Reference
Separation Coefficient (Pd/Pt) 2.7 x 104 [1]
Extraction Saturation Capacity

> 14 g/dm3 [1]
of Pd(Il)
Stripping Efficiency of Pd(Il) 99.2% [1]

Experimental Protocols

The following protocols are detailed methodologies for the key experiments involving the
application of dibutyl sulphoxide in metal extraction.

Protocol 1: Solvent Extraction of Palladium(ll) and
Platinum(lV)

1. Preparation of Aqueous Feed Solution: a. Prepare a stock solution of palladium(ll) by
dissolving a known quantity of palladium chloride (PdClIz) in a 1.0 mol/dm3 hydrochloric acid
(HCI) solution. b. Similarly, prepare a stock solution of platinum(1V) by dissolving a known
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quantity of chloroplatinic acid (HzPtCls) in a 1.0 mol/dm3 HCI solution. c. For separation studies,
prepare a mixed aqueous feed solution containing both Pd(Il) and Pt(IV) at desired
concentrations in 1.0 - 1.5 mol/dms3 HCI.

2. Preparation of Organic Solvent: a. Prepare the organic extractant solution by dissolving the
required amount of dibutyl sulphoxide (DBSO) in kerosene to achieve the desired
concentration (e.g., 0.6 mol/dm3).

3. Extraction Procedure: a. In a separatory funnel, mix equal volumes of the aqueous feed
solution and the organic solvent (or as per the desired O/A ratio). b. Shake the funnel
vigorously for 5 minutes to ensure thorough mixing and to allow the extraction equilibrium to be
reached. c. Allow the phases to separate completely. The lower aqueous phase is the raffinate,
and the upper organic phase is the loaded organic. d. Separate the two phases carefully.

4. Analysis: a. Determine the concentration of Pd(Il) and Pt(IV) in the aqueous phase (raffinate)
before and after extraction using a suitable analytical technique such as Atomic Absorption
Spectrometry (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).
b. The concentration of the metals in the organic phase can be calculated by mass balance.

Protocol 2: Stripping of Palladium(ll) from the Loaded
Organic Phase

1. Preparation of Stripping Solution: a. Prepare the stripping solution by dissolving 3% (m/v)
ammonium chloride (NH4Cl) in a 5 mol/dm3 ammonia (NHs) solution.

2. Stripping Procedure: a. Take a known volume of the palladium-loaded organic phase from
the extraction step. b. Add an equal volume of the stripping solution to the loaded organic
phase in a separatory funnel. c. Shake the funnel for a predetermined time (e.g., 10-15
minutes) to allow for the back-extraction of palladium. d. Allow the phases to separate. The
agueous phase now contains the stripped palladium.

3. Analysis: a. Analyze the palladium concentration in the aqueous stripping solution and the
remaining concentration in the organic phase using AAS or ICP-OES to determine the stripping
efficiency.

Visualizations
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Caption: Workflow for the separation of Pd(Il) and Pt(IV) using DBSO.

Caption: Logical relationship of extraction conditions and separation outcome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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